Cas no 2227771-08-4 ((2R)-4-(3-fluorophenoxy)butan-2-amine)

• Product Name: (2R)-4-(3-fluorophenoxy)butan-2-amine
• CAS No: 2227771-08-4
• MF: C₁₀H₁₄FNO
• MW: 183.22266626358
• CID: 6511257
• PubChem ID: 28937515
• Update Time: 2025-10-15

(2R)-4-(3-fluorophenoxy)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(3-fluorophenoxy)butan-2-amine
• 2227771-08-4
• EN300-1779906

• Inchi： 1S/C10H14FNO/c1-8(12)5-6-13-10-4-2-3-9(11)7-10/h2-4,7-8H,5-6,12H2,1H3/t8-/m1/s1
• InChI Key： OODMQGWHDXAMSX-MRVPVSSYSA-N
• SMILES： FC1=CC=CC(=C1)OCC[C@@H](C)N

Computed Properties

• Exact Mass: 183.105942232g/mol
• Monoisotopic Mass: 183.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.2Ų

Additional information on (2R)-4-(3-fluorophenoxy)butan-2-amine

Introduction to (2R)-4-(3-fluorophenoxy)butan-2-amine (CAS No. 2227771-08-4)

(2R)-4-(3-fluorophenoxy)butan-2-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. With the CAS number 2227771-08-4, this compound represents a critical intermediate in the synthesis of various bioactive molecules. Its unique structural features, particularly the presence of a fluorine-substituted phenyl ring and an amine functional group, make it a valuable candidate for further exploration in medicinal chemistry.

The< strong> fluorine atom in the 3-fluorophenoxy moiety is a key structural element that influences the compound's pharmacokinetic properties, including its metabolic stability and binding affinity to biological targets. This feature has made (2R)-4-(3-fluorophenoxy)butan-2-amine a subject of interest in the design of novel therapeutic agents. Recent studies have highlighted its potential in developing treatments for neurological disorders, where fluorinated compounds are known to exhibit enhanced bioavailability and reduced degradation rates.

In the realm of drug discovery, the< strong> amine group in (2R)-4-(3-fluorophenoxy)butan-2-amine serves as a versatile handle for further chemical modifications. This allows researchers to explore diverse structural analogs by introducing various substituents or linking the compound to other pharmacophores. The stereochemical configuration at the 2-position, specifically the (R)-enantiomer, is another crucial aspect that contributes to the compound's unique properties. Chiral drugs often exhibit different biological activities depending on their optical isomers, making (2R)-4-(3-fluorophenoxy)butan-2-amine a promising candidate for enantioselective drug design.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like (2R)-4-(3-fluorophenoxy)butan-2-amine. These methods leverage machine learning algorithms to predict binding affinities and identify potential drug candidates with high accuracy. By integrating experimental data with computational models, researchers can accelerate the discovery process and prioritize compounds for further validation. This approach has been particularly effective in identifying novel scaffolds for treating complex diseases such as cancer and inflammation.

The< strong> butan-2-amine backbone provides a stable framework that can be modified to enhance specific pharmacological properties. For instance, elongating or branching this chain can influence solubility and permeability across biological membranes. Additionally, incorporating additional functional groups can fine-tune interactions with biological targets, such as enzymes or receptors. These modifications are essential for optimizing drug efficacy while minimizing off-target effects.

In clinical research, (2R)-4-(3-fluorophenoxy)butan-2-amine has been investigated as a potential therapeutic agent in several disease models. Preliminary studies suggest that it may have neuroprotective effects, making it relevant for conditions such as Alzheimer's disease and Parkinson's disease. The< strong> fluorine-substituted phenyl ring is particularly noteworthy for its ability to modulate neurotransmitter activity without causing significant side effects. This makes it an attractive candidate for further clinical development.

The synthesis of (2R)-4-(3-fluorophenoxy)butan-2-amine involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic techniques, such as asymmetric hydrogenation and transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and enantiopurity. These methods are essential for producing sufficient quantities of the compound for both preclinical and clinical studies.

The< strong> pharmaceutical industry has shown interest in fluorinated compounds due to their improved pharmacological profiles. (2R)-4-(3-fluorophenoxy)butan-2-amine exemplifies this trend by combining several desirable features into a single molecular entity. Its potential applications span multiple therapeutic areas, including central nervous system disorders, cardiovascular diseases, and infectious diseases. As research continues to uncover new biological targets and mechanisms, the importance of compounds like (2R)-4-(3-fluorophenoxy)butan-2-amine is expected to grow.

In conclusion, (2R)-4-(3-fluorophenoxy)butan-2-amine (CAS No. 2227771-08-4) is a structurally interesting compound with significant potential in pharmaceutical applications. Its unique combination of stereochemistry, functional groups, and substituent patterns makes it a valuable tool for drug discovery and development. As advancements in synthetic chemistry and computational biology continue to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.